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Compound of Interest

Compound Name: Hippuryl-His-Leu-OH

Cat. No.: B1329654 Get Quote

Signaling Pathway: HHL Cleavage by ACE
The enzymatic reaction involves the hydrolysis of the peptide bond in HHL by ACE, releasing

hippuric acid and L-histidyl-L-leucine.
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Hippuryl-L-Histidyl-L-Leucine (HHL) Angiotensin-Converting Enzyme (ACE) Hippuric Acid L-Histidyl-L-Leucine Hydrolysis

Enzymatic Reaction

HPLC Analysis

Mix 10 µL HHL (5 mM), 10 µL ACE (0.1 U/mL),
 40 µL Inhibitor/Buffer, and 40 µL Borate Buffer

Incubate at 37°C for 30 minutes

Stop reaction by adding 250 µL of 1 M HCl

Filter the reaction mixture (0.45 µm filter)

Inject 10-20 µL onto the HPLC system

Analyze by RP-HPLC with UV detection at 228 nm

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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